![molecular formula C19H18FN3O2S B2853538 N-(4-fluorobenzyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide CAS No. 688336-12-1](/img/structure/B2853538.png)
N-(4-fluorobenzyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential medicinal properties. This compound is a thioacetamide derivative that has been synthesized using various methods.
Scientific Research Applications
Radioligand Development for PET Studies
3-[1H-Imidazol-4-yl]propyl 4-fluorobenzyl ether, a compound with a structure similar to the target chemical, has been developed as a potential histamine H3 receptor ligand. It was labeled with 18F for clinical PET studies, aiming at imaging applications related to neurological conditions (Iwata et al., 2000).
Anticancer Activity
Compounds bearing heterocyclic rings similar to the target compound have been synthesized and evaluated for their antitumor activity. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives have shown potential anticancer activity in vitro against several human tumor cell lines, highlighting the therapeutic potential of structurally related molecules (Yurttaş, Tay, & Demirayak, 2015).
Anti-Inflammatory Activity
Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and shown to possess significant anti-inflammatory activity, suggesting the potential for compounds with similar structures to be used in anti-inflammatory treatments (Sunder & Maleraju, 2013).
Kinase Inhibitory and Anticancer Activities
N-benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives, which share structural motifs with the target compound, have been synthesized and evaluated for Src kinase inhibitory activities. One such derivative showed promising inhibition of c-Src kinase and exhibited inhibitory effects on the proliferation of human colon carcinoma, breast carcinoma, and leukemia cells (Fallah-Tafti et al., 2011).
Coordination Complexes for Antioxidant Activity
Pyrazole-acetamide derivatives have been synthesized and utilized in the construction of coordination complexes with Co(II) and Cu(II). These complexes have shown significant antioxidant activity, demonstrating the potential of structurally similar compounds in oxidative stress-related applications (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O2S/c1-25-17-8-6-16(7-9-17)23-11-10-21-19(23)26-13-18(24)22-12-14-2-4-15(20)5-3-14/h2-11H,12-13H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYIPKSKSDCNPAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.